ethyl 3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxylate

• IUPAC Name: ethyl 3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H17N3O3/c1-2-20-15(19)18-8-12(11-6-4-3-5-7-11)13(9-18)14-16-10-21-17-14/h3-7,10,12-13H,2,8-9H2,1H3
• InChI Key: GDCRLCYRFTWVBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC(C(C1)C2=NOC=N2)C3=CC=CC=C3
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

1,2,4-Oxadiazole is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. It is an essential motif in drug discovery and is incorporated in many experimental, investigational, and marketed drugs. Several research groups have synthesized diversely substituted 1,2,4-oxadiazoles as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has gained momentum due to their versatility in the field of drug discovery. The synthesis methods are divided into three groups:

Molecular Structure Analysis

1,2,4-Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles have been synthesized through various chemical reactions, including the reaction of isatin and aniline in ethanol at room temperature followed by 1,3-dipolar cycloaddition of the intermediates with N-hydroxybenzimidoyl chloride in the presence of a catalyst.

Scientific Research Applications

Anti-Infective Agents

. .

Anticancer Agents

. They could be used in the development of new drugs for the treatment of various types of cancer.

Vasodilators

. They could potentially be used in the treatment of conditions such as hypertension and angina.

Anticonvulsants

. They could be used in the development of new drugs for the treatment of epilepsy and other seizure disorders.

Antidiabetic Agents

. They could potentially be used in the treatment of diabetes.

High-Energy Molecules

. They could potentially be used in the development of high-energy materials.

Mechanism of Action

Target of Action

Compounds with the 1,2,4-oxadiazole moiety have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

1,2,4-oxadiazole derivatives have been reported to interact with their targets, leading to their anti-infective activities . The specific interactions and resulting changes would depend on the exact nature of the target and the compound’s structure.

Biochemical Pathways

Given the anti-infective activities of 1,2,4-oxadiazole derivatives, it can be inferred that these compounds likely interfere with essential biochemical pathways in the target organisms, leading to their anti-infective effects .

Pharmacokinetics

The 1,2,4-oxadiazole heterocycle is a bioisostere of amide but shows better hydrolytic and metabolic stability , which could potentially impact the bioavailability of this compound.

Result of Action

Given the anti-infective activities of 1,2,4-oxadiazole derivatives, it can be inferred that these compounds likely exert their effects at the molecular and cellular levels, leading to the inhibition of growth or killing of the target organisms .

Action Environment

The synthesis of 1,2,4-oxadiazole derivatives can be achieved at room temperature , suggesting that the compound might be stable under normal environmental conditions.

Future Directions

1,2,4-Oxadiazoles have a wide range of biological applications and are key templates for the development of new therapeutic agents. They could be used in the future in medicine and agriculture. The development of new synthetic methods and the design of new chemical entities with potential anti-infective activity are areas of ongoing research.